molecular formula C20H26O10S2 B1195499 Lignosulfonic acid CAS No. 8062-15-5

Lignosulfonic acid

Cat. No. B1195499
CAS RN: 8062-15-5
M. Wt: 490.5 g/mol
InChI Key: FOGYNLXERPKEGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lignosulfonic acid, also known as Lignosulfonic acid, is a useful research compound. Its molecular formula is C20H26O10S2 and its molecular weight is 490.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Lignosulfonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Lignosulfonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

8062-15-5

Product Name

Lignosulfonic acid

Molecular Formula

C20H26O10S2

Molecular Weight

490.5 g/mol

IUPAC Name

3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfopropyl)phenoxy]propane-1-sulfonic acid

InChI

InChI=1S/C20H26O10S2/c1-28-18-7-3-6-15(20(18)21)12-16(13-32(25,26)27)30-17-9-8-14(11-19(17)29-2)5-4-10-31(22,23)24/h3,6-9,11,16,21H,4-5,10,12-13H2,1-2H3,(H,22,23,24)(H,25,26,27)

InChI Key

FOGYNLXERPKEGN-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1O)CC(CS(=O)(=O)O)OC2=C(C=C(C=C2)CCCS(=O)(=O)O)OC

Canonical SMILES

COC1=CC=CC(=C1O)CC(CS(=O)(=O)O)OC2=C(C=C(C=C2)CCCS(=O)(=O)O)OC

Other CAS RN

8062-15-5

synonyms

AHR 2438B
lignosulfonates
lignosulfuric acid
lignosulfuric acid, sodium salt

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.